1H-Imidazole, 2-methyl-1-(1-methylethyl)-
Overview
Description
“1H-Imidazole, 2-methyl-1-(1-methylethyl)-” is an aromatic heterocyclic organic compound. It has a molecular formula of C4H6N2 and a molecular weight of 82.1038 . It is also known by other names such as 2-Methylimidazole, 2-Methyl-1H-imidazole, 2-Methyl glyoxaline, and 2MZ .
Molecular Structure Analysis
The molecular structure of “1H-Imidazole, 2-methyl-1-(1-methylethyl)-” can be viewed using Java or Javascript . The structure is also available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
“1H-Imidazole, 2-methyl-1-(1-methylethyl)-” has a molecular weight of 82.1038 . More detailed physical and chemical properties are not provided in the search results.Scientific Research Applications
Application in Epoxy Resin Curing
Specific Scientific Field
Materials Science and Engineering
Summary of the Application
1-Isopropyl-2-methylimidazole is used as a curing agent for epoxy resin compositions. The salicylate salt of 1-isopropyl-2-methylimidazole is particularly effective in this application .
Methods of Application or Experimental Procedures
The curing agent comprises 2 to 10 parts by weight per 100 parts by weight of epoxy resin, of the salicylate salt of 1-isopropyl-2-methylimidazole. The composition can be cured at temperatures ranging from 50 to 200 degrees Celsius .
Results or Outcomes
The use of 1-isopropyl-2-methylimidazole as a curing agent extends the pot life of the epoxy resin composition and lowers its reactivity at ambient temperatures .
Application in Polymer Synthesis
Specific Scientific Field
Polymer Chemistry
Summary of the Application
1-Isopropyl-2-methylimidazole is used in the synthesis of new imidazole-based monomers, which are then copolymerized with methyl methacrylate (MMA) to produce novel copolymers .
Methods of Application or Experimental Procedures
Hydroxyl end-functionalized imidazole is initially prepared with 1-methylimidazole and then used to prepare allyl-derived imidazole monomers. The synthesis of copolymers (poly (MMA-co-AOMMI)) is carried out using different proportions of commercial MMA and AOMMI monomers. The polymerization is performed in a solvent-free medium using benzophenone as the initiator .
Results or Outcomes
The copolymers were successfully synthesized, with number average molecular weights of 13,500 (MMA:2/AOMMI:1), 16,600 (MMA:1/AOMMI:2), and 17,300 (MMA:1/AOMMI:1) according to the mixing ratios. The synthesized copolymers containing imidazole had higher thermal stability than neat PMMA .
Application in Biofield Treatment
Specific Scientific Field
Biochemistry and Biophysics
Summary of the Application
1-Isopropyl-2-methylimidazole has been used in studies investigating the effects of biofield treatment. Biofield treatment is a type of energy therapy that aims to influence the biological energy field, which is believed to encircle and penetrate the body .
Methods of Application or Experimental Procedures
In these studies, 1-Isopropyl-2-methylimidazole is subjected to biofield treatment and then analyzed for changes in its physical and structural properties .
Results or Outcomes
The experimental results suggest that biofield treatment has a significant effect on the structural and thermal properties of 1-Isopropyl-2-methylimidazole .
Application in Inhibition of Microbial Strains
Specific Scientific Field
Microbiology and Biotechnology
Summary of the Application
1-Isopropyl-2-methylimidazole has been used in studies investigating its inhibitory effects against various microbial strains .
Methods of Application or Experimental Procedures
In these studies, 1-Isopropyl-2-methylimidazole is subjected to biofield treatment and then analyzed for changes in its inhibitory effects against various microbial strains .
Results or Outcomes
The experimental results suggest that biofield treatment has a significant effect on the inhibitory properties of 1-Isopropyl-2-methylimidazole against various microbial strains .
properties
IUPAC Name |
2-methyl-1-propan-2-ylimidazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2/c1-6(2)9-5-4-8-7(9)3/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDRRCHJTUJBMQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90562849 | |
Record name | 2-Methyl-1-(propan-2-yl)-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90562849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Imidazole, 2-methyl-1-(1-methylethyl)- | |
CAS RN |
84606-45-1 | |
Record name | 2-Methyl-1-(1-methylethyl)-1H-imidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=84606-45-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Imidazole, 2-methyl-1-(1-methylethyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084606451 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Imidazole, 2-methyl-1-(1-methylethyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Methyl-1-(propan-2-yl)-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90562849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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